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Get Quote

For researchers, scientists, and drug development professionals navigating the expanding

landscape of near-infrared II (NIR-II) fluorophores, selecting the optimal dye is paramount for

achieving high-resolution, deep-tissue in vivo imaging. This guide provides an objective

comparison of IR-806 against other commercially available and widely studied NIR-II dyes,

supported by quantitative data and detailed experimental methodologies.

The second near-infrared window (NIR-II, 1000-1700 nm) offers significant advantages for in

vivo imaging, including reduced photon scattering, lower tissue autofluorescence, and deeper

tissue penetration compared to the traditional visible and NIR-I regions.[1] This has spurred the

development of a diverse palette of NIR-II fluorescent probes. Among these, cyanine dyes like

IR-806 are notable for their strong absorption and emission in this window. This guide

benchmarks the performance of IR-806 against key competitors such as Indocyanine Green

(ICG), IRDye 800CW, and IR-1061, focusing on critical performance metrics: quantum yield,

photostability, and in vivo imaging contrast.

Quantitative Performance Metrics: A Side-by-Side
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The following tables summarize the key photophysical properties and in vivo imaging

performance of IR-806 and other selected NIR-II dyes.

Table 1: Photophysical Properties of Selected NIR-II Dyes

Dye
Excitation Max
(nm)

Emission Max
(nm)

Quantum Yield
(%)

Solvent

IR-806 ~780-800 ~820-830
0.0028 (QY of

806 dye)
DMSO

ICG ~780 ~830 0.9 (in water) Water

IRDye 800CW ~774 ~790

3.8-fold brighter

than IR-E1050

(1000-1620 nm)

Aqueous Buffer

IR-1061 ~1064 ~1080 Not specified Acetonitrile

FD-1080 >1000 1080
5.94 (complex

with FBS)
DMSO

IR-12N3 Not specified >900
3x higher than

ICG in serum
Serum

Table 2: In Vivo Imaging Performance
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Dye Application

Signal-to-
Background Ratio
(SBR) / Tumor-to-
Background Ratio
(TBR)

Imaging Window

IR-806 Conjugates Tumor Imaging Not specified NIR-II

ICG
Vasculature,

Lymphatics

~1.4-fold contrast

increase in brain

vasculature (NIR-II vs

NIR-I)[2]

NIR-I and NIR-II

IRDye 800CW Tumor Imaging
High TBR for targeted

probes
NIR-I

IR-12N3
Deep Tissue, Tumor

Imaging

High SBR in mouse

models[2]
NIR-II

CH1055 Lymphatic Imaging High SBR NIR-II

PSMA-OSP12 NPs Tumor Imaging

Peak TBR of 7.40 ±

1.28 at 48h post-

injection[3]

NIR-II

Experimental Protocols
Accurate and reproducible assessment of NIR-II dye performance relies on standardized

experimental protocols. Below are detailed methodologies for key performance assays.

Quantum Yield Measurement
The absolute photoluminescence quantum yield (PLQY) is determined using an integrating

sphere. This method directly measures the ratio of emitted photons to absorbed photons.

Protocol:

Sample Preparation: Prepare dilute solutions of the dye in a suitable solvent (e.g., DMSO,

water) with an absorbance of less than 0.1 at the excitation wavelength to minimize

reabsorption effects.
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Instrumentation: Utilize a calibrated spectrofluorometer equipped with an integrating sphere.

Measurement Procedure:

Record the spectrum of the excitation light with the solvent-filled cuvette inside the

integrating sphere (reference measurement).

Record the spectrum of the sample under the same conditions. The spectrum will show

the attenuated excitation peak and the dye's emission spectrum.

The number of absorbed photons is calculated by subtracting the integrated intensity of

the excitation peak of the sample from that of the reference.

The number of emitted photons is determined by integrating the area under the emission

spectrum of the dye.

Calculation: The quantum yield (Φ) is calculated using the following formula: Φ = (Number of

emitted photons) / (Number of absorbed photons)

Photostability Assessment
Photostability, or the resistance to photobleaching, is a critical parameter for applications

requiring prolonged or repeated imaging. The International Council for Harmonisation (ICH)

provides guidelines for photostability testing.

Protocol:

Sample Preparation: Prepare a solution of the dye in a quartz cuvette at a known

concentration.

Light Source: Expose the sample to a calibrated light source with a defined spectral output,

such as a xenon lamp or a combination of cool white fluorescent and near-UV lamps, as

specified in ICH Q1B guidelines.[4] The overall illumination should be not less than 1.2

million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-

hours/square meter.

Monitoring: At predetermined time intervals, measure the absorbance of the dye solution at

its maximum absorption wavelength using a UV-Vis spectrophotometer.
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Data Analysis: Plot the absorbance as a function of exposure time. The photostability can be

quantified by determining the time required for the initial absorbance to decrease by 50% (t₁/

₂).

In Vivo Imaging and Signal-to-Background Ratio (SBR)
Determination
In vivo imaging in animal models is the definitive test of a NIR-II dye's performance, providing a

measure of its ability to generate high-contrast images in a complex biological environment.

Protocol:

Animal Model: Utilize an appropriate animal model for the intended application (e.g., a

tumor-bearing mouse model for cancer imaging).

Probe Administration: Administer the NIR-II dye, often conjugated to a targeting moiety, to

the animal via an appropriate route (e.g., intravenous injection).

Imaging System: Employ a dedicated NIR-II imaging system equipped with an InGaAs

camera, which is sensitive in the 900-1700 nm range. The system should have appropriate

excitation light sources (e.g., lasers at 785 nm or 808 nm) and emission filters.

Image Acquisition: Acquire images at various time points post-injection to determine the

optimal imaging window.

SBR/TBR Calculation:

Define regions of interest (ROIs) over the target tissue (e.g., tumor) and adjacent

background tissue.

Measure the mean fluorescence intensity within each ROI.

Calculate the SBR or TBR using the formula: SBR/TBR = (Mean intensity of target ROI) /

(Mean intensity of background ROI).

Visualizing the Workflow and Concepts
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To further clarify the experimental processes and underlying principles, the following diagrams

are provided.

Sample Preparation Measurement in Integrating Sphere Data Analysis
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Click to download full resolution via product page

Caption: Workflow for absolute quantum yield measurement using an integrating sphere.

Controlled Light Exposure Monitoring Degradation Data Analysis
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Caption: Workflow for assessing the photostability of a NIR-II dye.
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Caption: Principle of NIR-II fluorescence imaging for deep-tissue tumor detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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